1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one

• Molecular Formula: C11H11BrF2O2
• Molecular Weight: 293.10 g/mol
• IUPAC Name: 1-[5-(bromomethyl)-2-(difluoromethoxy)phenyl]propan-1-one
• InChI: InChI=1S/C11H11BrF2O2/c1-2-9(15)8-5-7(6-12)3-4-10(8)16-11(13)14/h3-5,11H,2,6H2,1H3
• InChI Key: WNTAOIJMGHVBCF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)CBr)OC(F)F

Description

1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one is an organic compound with a complex structure It is characterized by the presence of a bromomethyl group, a difluoromethoxy group, and a propanone moiety

Preparation Methods

The synthesis of 1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one typically involves several steps. One common method includes the bromination of a precursor compound followed by the introduction of the difluoromethoxy group. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form different products, depending on the reagents and conditions used.

Addition Reactions: The presence of the propanone moiety allows for addition reactions with various electrophiles.

Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The major products formed depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one involves its interaction with molecular targets such as enzymes and receptors. The bromomethyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modification of their activity. The difluoromethoxy group may enhance the compound’s stability and binding affinity to its targets.

Comparison with Similar Compounds

Similar compounds to 1-(5-(Bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one include:

1-(3-(Bromomethyl)-5-(difluoromethyl)phenyl)propan-1-one: This compound has a similar structure but with a difluoromethyl group instead of a difluoromethoxy group.

1-(3-(Bromomethyl)-5-(trifluoromethylthio)phenyl)propan-1-one: This compound contains a trifluoromethylthio group, which imparts different chemical properties.